2-(4-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-4-oxobutyl)isoindoline-1,3-dione

• IUPAC Name: 2-[4-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-4-oxobutyl]isoindole-1,3-dione
• InChI: InChI=1S/C18H20N2O4/c21-16(20-12-7-8-13(20)11-24-10-12)6-3-9-19-17(22)14-4-1-2-5-15(14)18(19)23/h1-2,4-5,12-13H,3,6-11H2
• InChI Key: ITNGBLUCSBUKND-UHFFFAOYSA-N
• Canonical SMILES: C1CC2COCC1N2C(=O)CCCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• CAS No.: 1396872-72-2

Description

2-(4-((1R,5S)-3-oxa-8-azabicyclo[3.2.1]octan-8-yl)-4-oxobutyl)isoindoline-1,3-dione is a useful research compound. Its molecular formula is C18H20N2O4 and its molecular weight is 328.368. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has led to the synthesis and characterization of new chiral imide-oxazoline derivatives of Kemp’s acid, aiming to produce new ligands suitable for catalytic asymmetric reactions. These studies focus on understanding the structural properties and potential catalytic applications of such compounds. The synthesis involves complex organic reactions, showcasing the compound's relevance in organic synthesis and ligand design (Pažout et al., 2016).

Catalytic Activity and Ligand Design

The synthesis of chiral imide-oxazoline derivatives indicates their potential as ligands in catalytic asymmetric reactions. This application is crucial for developing new methodologies in synthetic chemistry, where selectivity and efficiency of catalysis are paramount. The detailed characterization, including single crystal X-ray diffraction, supports their utility in precise catalytic applications (Pažout et al., 2016).

Antimicrobial Activity

Compounds with structural similarities have been evaluated for antimicrobial activity, indicating a broader pharmacological potential. For instance, 2-(dimethylaminomethyl)isoindoline-1,3-dione and its metal complexes demonstrated significant antimicrobial efficacy. Such studies highlight the compound's relevance in developing new antimicrobial agents (Sabastiyan & Suvaikin, 2012).

Corrosion Inhibition

Aza-pseudopeptides, sharing structural motifs with the compound , have shown efficacy as corrosion inhibitors for mild steel in acidic environments. This application is particularly relevant in industrial chemistry, where corrosion prevention is a significant concern. The synthesis and testing of these compounds contribute to our understanding of how similar structures could be applied in corrosion inhibition (Chadli et al., 2017).